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Compound of Interest

Compound Name: Dodecyl methyl sulfoxide

Cat. No.: B1580661 Get Quote

Introduction

Dodecyl methyl sulfoxide (DMS), an organosulfur compound, is characterized by its unique

molecular structure which imparts significant amphipathic properties. This guide provides a

comprehensive overview of DMS, detailing its physicochemical characteristics, quantitative

amphipathic metrics, and its functional implications in scientific research and pharmaceutical

development. As a long-chain sulfoxide, DMS possesses a distinct polar hydrophilic head and

a nonpolar lipophilic tail, positioning it as a molecule of interest for applications ranging from

advanced chemical synthesis to novel drug delivery systems. This document serves as a

technical resource for researchers, chemists, and drug development professionals seeking to

understand and leverage the surfactant-like behavior of Dodecyl Methyl Sulfoxide.

Physicochemical Properties
Dodecyl methyl sulfoxide's structure consists of a twelve-carbon alkyl chain (dodecyl group)

that forms a long, flexible hydrophobic tail, and a methyl sulfoxide group which acts as a polar,

hydrophilic head. This dual-character is the basis of its amphipathicity, allowing it to interact

with both aqueous and lipid phases.

Table 1: Physicochemical Properties of Dodecyl Methyl Sulfoxide
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Property Value Reference

Molecular Formula C₁₃H₂₈OS [1][2]

Molecular Weight 232.43 g/mol [2]

Appearance Solid [1]

Melting Point 59-63 °C [1][3]

SMILES String CCCCCCCCCCCCS(C)=O [1]

InChI Key
CJPDBKNETSCHCH-

UHFFFAOYSA-N
[1]

Quantitative Analysis of Amphipathicity
The amphipathic nature of a surfactant is quantified by several key parameters, including its

Hydrophilic-Lipophilic Balance (HLB) and its Critical Micelle Concentration (CMC). These

values are crucial for predicting its behavior in emulsions and its potential as a solubilizing

agent or drug carrier.

Hydrophilic-Lipophilic Balance (HLB)

The HLB value indicates the relative balance between the hydrophilic and lipophilic portions of

a surfactant molecule. It can be calculated using Griffin's method, a widely accepted empirical

formula for non-ionic surfactants.[4][5]

Formula: HLB = 20 * (Mh / M)

Where Mh is the molecular mass of the hydrophilic portion of the molecule.

And M is the molecular mass of the entire molecule.[4][6]

For Dodecyl Methyl Sulfoxide:

M (Total Molecular Weight): 232.43 g/mol

Hydrophilic Portion (-S(O)CH₃):
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Sulfur (S): ~32.07 g/mol

Oxygen (O): ~16.00 g/mol

Methyl group (CH₃): ~15.03 g/mol

Mh: ~63.1 g/mol

Calculated HLB: 20 * (63.1 / 232.43) ≈ 5.43

An HLB value in this range (3-6) suggests that Dodecyl Methyl Sulfoxide is likely to function

as a water-in-oil (W/O) emulsifier.[4]

Critical Micelle Concentration (CMC)

The CMC is the specific concentration at which surfactant molecules begin to spontaneously

aggregate in a solution to form micelles.[7] Below the CMC, surfactants exist as individual

monomers; above the CMC, they form organized structures. This parameter is fundamental for

applications involving solubilization and the formation of nanoparticle drug delivery systems.[7]

While a specific experimentally determined CMC for Dodecyl Methyl Sulfoxide is not readily

available in published literature, it can be determined using techniques such as conductometry

or tensiometry.[8][9]

Table 2: Amphipathic Characteristics of Dodecyl Methyl Sulfoxide

Parameter Value/Status Method

HLB Value ~5.43 (Calculated) Griffin's Method[4][5]

Predicted Function W/O Emulsifier Based on HLB Scale[4]

CMC Not Experimentally Reported

Typically determined via

conductometry or tensiometry.

[8]

Experimental Protocols
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Detailed methodologies are essential for the synthesis and characterization of Dodecyl Methyl
Sulfoxide.

Protocol 1: Synthesis of Dodecyl Methyl Sulfoxide

Dodecyl methyl sulfoxide can be synthesized through the oxidation of its precursor, dodecyl

methyl sulfide.[1][3]

Objective: To oxidize dodecyl methyl sulfide to dodecyl methyl sulfoxide.

Materials:

Dodecyl methyl sulfide (CAS 3698-89-3)[10][11]

Sodium periodate (NaIO₄) or another suitable oxidizing agent (e.g., hydrogen peroxide).

Appropriate solvent (e.g., methanol, ethanol).

Procedure (General):

Dissolve dodecyl methyl sulfide in the chosen solvent within a reaction flask equipped with

a magnetic stirrer.

Cool the solution in an ice bath to control the reaction temperature.

Slowly add a solution of the oxidizing agent (e.g., sodium periodate dissolved in water) to

the reaction mixture while stirring. The addition should be dropwise to manage the

exothermic nature of the reaction.

Allow the reaction to proceed at a controlled temperature (e.g., 0 °C to room temperature)

for several hours until completion, which can be monitored by techniques like Thin Layer

Chromatography (TLC).

Once the reaction is complete, quench any excess oxidizing agent.

The product is then extracted from the reaction mixture using an appropriate organic

solvent (e.g., dichloromethane).
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The organic layers are combined, dried over an anhydrous salt (e.g., Na₂SO₄), and the

solvent is removed under reduced pressure to yield the crude product.

Purify the crude dodecyl methyl sulfoxide by recrystallization or column

chromatography.

Protocol 2: Determination of Critical Micelle Concentration (CMC) via Conductometry

This method relies on the change in the electrical conductivity of a surfactant solution as its

concentration increases.[8][12]

Objective: To determine the CMC of Dodecyl Methyl Sulfoxide in an aqueous solution.

Equipment:

Conductivity meter with a conductivity cell.

Thermostatic water bath to maintain a constant temperature (e.g., 25°C).

Precision balance and volumetric flasks for solution preparation.

Magnetic stirrer.

Procedure:

Prepare a concentrated stock solution of Dodecyl Methyl Sulfoxide in deionized water.

Calibrate the conductivity meter according to the manufacturer's instructions.

Place a known volume of deionized water in a beaker, place it in the thermostat bath, and

immerse the conductivity cell.

Measure the initial conductivity of the pure solvent.

Make small, precise additions of the DMS stock solution to the beaker, allowing the

solution to equilibrate while stirring gently.

Record the conductivity after each addition.
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Continue this process until the concentration is well above the expected CMC.

Plot the measured conductivity versus the concentration of DMS. The resulting graph will

show two lines with different slopes.

The point where these two lines intersect is the Critical Micelle Concentration (CMC).[9]

Applications and Molecular Interactions
The amphipathic properties of Dodecyl Methyl Sulfoxide and its parent compound, DMSO,

are central to their applications in drug development and chemical synthesis.

Interaction with Lipid Bilayers

The small amphiphilic molecule Dimethyl Sulfoxide (DMSO) is well-known for its ability to

interact with and alter the properties of cell membranes. At various concentrations, DMSO can

induce membrane thinning, increase fluidity, and even create transient water pores, which

enhances the permeability of the membrane to other molecules.[13][14][15] This mechanism is

crucial for its role as a penetration enhancer in transdermal drug delivery systems.[16]

Dodecyl methyl sulfoxide, with its long dodecyl tail, is expected to have a more pronounced

interaction with the hydrophobic core of the lipid bilayer. The lipophilic tail can intercalate into

the membrane, while the polar sulfoxide head remains near the aqueous interface. This

disruption of the membrane structure can significantly enhance the transport of active

pharmaceutical ingredients (APIs) across cellular barriers.

Role in Chemical Synthesis: Swern Oxidation

In organic synthesis, DMS is utilized as an odorless and less volatile substitute for dimethyl

sulfoxide in the Swern oxidation.[17] This reaction converts primary and secondary alcohols

into aldehydes and ketones, respectively, under mild conditions.[18][19] The long dodecyl chain

reduces the volatility of the resulting sulfide byproduct, mitigating the notoriously unpleasant

odor associated with dimethyl sulfide.[17][20]

Visualizations
Diagram 1: Logical Workflow of Micelle Formation
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This diagram illustrates the process of micellization. Below the Critical Micelle Concentration

(CMC), DMS exists as monomers. As the concentration increases and surpasses the CMC,

these monomers self-assemble into micelles to minimize the exposure of their hydrophobic tails

to the aqueous environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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